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Compound of Interest

Compound Name: 5-Phenoxypentylamine
CAS No.: 16728-67-9
Cat. No.: B3108611
Get Quote
. J

Executive Summary

5-Phenoxypentylamine (CAS: 16728-67-9) is a bifunctional building block frequently
employed in medicinal chemistry for the synthesis of nitrogen-containing heterocycles and as a
linker in PROTAC (Proteolysis Targeting Chimera) development. Its structure combines a
lipophilic phenoxy tail with a reactive primary amine head.

This guide addresses a critical gap in public safety data: 5-Phenoxypentylamine lacks a
harmonized ECHA classification. Therefore, this document derives its hazard profile using
Structure-Activity Relationship (SAR) analysis and the Precautionary Principle, treating the
substance as a corrosive primary amine with enhanced dermal permeability due to its ether
linkage.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]

Identity:
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e |[UPAC Name: 5-Phenoxypentan-1-amine

« CAS Number: 16728-67-9[1][2]

e Synonyms: Benzenepentanamine, 5-phenoxy-; 5-Phenoxy-n-amylamine

e Molecular Formula: C11H17NO

e Molecular Weight: 179.26 g/mol [1]

Physicochemical Properties (Experimental & Predicted):

Property

Value / Description

Practical Implication

Physical State

Liquid (Colorless to Pale

Yellow)

Handling requires liquid
transfer protocols

(syringes/cannulas).

Boiling Point

~280°C (Predicted) / ~120°C
@ 0.5 mmHg

High boiling point; unlikely to
generate significant vapor

pressure at RT unless heated.

Solubility (Water)

Low (< 1 mg/mL)

Critical: Do not use water
alone for spill cleanup; it will

bead and spread.

Solubility (Organic)

High (DCM, MeOH, DMSO)

Use alcohols or chlorinated
solvents for equipment

cleaning.

Highly basic; will rapidly form

pKa (Amine) ~10.5 (Predicted) salts with atmospheric COz2
(carbamates).
] Lipophilic; indicates potential
LogP ~2.5 (Predicted)

for rapid dermal absorption.

Hazard Classification (GHS)
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Note: In the absence of specific toxicological data, this classification is derived from the

functional group hazards of primary alkyl amines (e.g., Pentylamine) and phenyl ethers.

Derived GHS Classification
Signal Word:DANGER([3][4]

Hazard Statement

Hazard Statement

Hazard Class Category
Code Text
Causes severe skin
Skin Corrosion 1B H314 burns and eye
damage.
o Harmful if swallowed.
Acute Toxicity 4 H302
[3]
Causes serious eye
Eye Damage 1 H318 ] }
damage (irreversible).
Harmful to aquatic life
Aquatic Chronic 3 H412 with long-lasting

effects.[5]

Labeling Elements (Precautionary Statements)

e P260: Do not breathe mist/vapors.[5][6]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][6]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.[6]

Rinse skin with water [or shower].[5][6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[6] Remove

contact lenses, if present and easy to do.[6] Continue rinsing.[5][6]

e P310: Immediately call a POISON CENTER or doctor/physician.
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Scientific Rationalization for Hazards (SAR
Analysis)

To understand why this compound is dangerous, we must look beyond the label.[5] The danger

lies in the synergy between its two functional ends.

The "Trojan Horse" Mechanism

The Warhead (Primary Amine): The -NHz group is caustic (pKa ~10.5). Upon contact with
tissue, it saponifies cell membrane lipids and denatures proteins, causing immediate
necrosis (chemical burn).

The Carrier (Phenoxy Tail): Unlike simple short-chain amines (like methylamine), the
phenoxy-pentyl chain is highly lipophilic. This allows the molecule to partition easily into the
stratum corneum (outer skin layer).

Result: The lipophilic tail drags the caustic amine deeper into the tissue than a hydrophilic
amine would go, potentially causing deep-tissue chemical burns that are not immediately
painful due to nerve damage.

Visualization: Structure-Based Hazard Mapping

Primary Amine Group

H314: Severe Burns
5-Phenoxypentylamine ocilitates delive (Saponification of lipids)
(CllH17NO) ipophilicit of caustic r(zu ) =7

Phenoxy Group ipophilici Enhanced Permeability
(Ph-0-) (Deep Tissue Damage)

Click to download full resolution via product page
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Figure 1: Structural dissection of 5-Phenoxypentylamine hazards. The lipophilic tail
(green/yellow) enhances the delivery of the caustic amine (red) into biological tissues.

Safe Handling & Storage Protocols
The "Carbonate Crust” Phenomenon

As a primary amine, 5-Phenoxypentylamine reacts avidly with atmospheric CO: to form solid
carbamates.

e Observation: White crust forming on the bottle cap or needle tip.

e Risk: This crust can clog cannulas, leading to pressure buildup and potential
explosion/spraying during transfer.

e Protocol: Always store under an inert atmosphere (Argon/Nitrogen). Purge the headspace
before resealing.

Self-Validating Decontamination Protocol

How do you know a surface is truly clean after a spill? Use the Ph-Indicator Validation Method.

o Clean: Wipe the area with a dilute acid solution (e.g., 5% Acetic Acid or Citric Acid). This
converts the free amine (oily, volatile) into a non-volatile, water-soluble salt.

o Validate: Press a strip of wet universal pH paper against the surface.
o Result Blue/Purple (pH > 8): Amine still present. Repeat cleaning.

o Result Yellow/Orange (pH < 6): Surface is acidic; amine is neutralized/removed.

PPE Selection Matrix

o Gloves:Nitrile (Double gloved) is recommended.
o Why? Latex is permeable to organic bases. The phenoxy group degrades latex integrity.

o Eyes:Face Shield required if handling >10 mL.
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o Why? Safety glasses allow liquids to run down the forehead into the eyes. Amine burns to
the cornea are often irreversible due to rapid penetration.

Emergency Response Workflow

In the event of exposure or spill, immediate action is required. The following logic flow dictates
the response.

Incident Detected

Identify Type
Skin Contact Eye Contact Bench Spill
Flush w/ Water (15 min) Irrigate immediately Evacuate Area
Do NOT use solvent (Hold eyelids open) Ventilate
Medical Evaluation Transport to ER Absorb w/ Vermiculite
(Check for delayed burn) (Ophthalmologist required) or Chem-Sorb pads
Wipe w/ 5% Acetic Acid

(Form soluble salt)

l

Dispose as Haz Waste
(Alkaline/Organic)

Click to download full resolution via product page
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Figure 2: Decision logic for emergency response. Note the prohibition of solvents for skin

cleaning to prevent enhanced absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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